Cas no 3209-28-7 (4,7,10,13-Hexadecatetraenoic acid)

4,7,10,13-Hexadecatetraenoic acid structure
3209-28-7 structure
Product Name:4,7,10,13-Hexadecatetraenoic acid
CAS No:3209-28-7
MF:C16H24O2
MW:248.360565185547
CID:1449721
PubChem ID:5282831
Update Time:2025-04-20

4,7,10,13-Hexadecatetraenoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,7,10,13-Hexadecatetraenoic acid
    • VWM8ET3N3L
    • 4,7,10,13-Hexa-decatetraenoic acid
    • 3209-28-7
    • UNII-VWM8ET3N3L
    • SCHEMBL6473090
    • (4E,7E,10E,13E)-hexadeca-4,7,10,13-tetraenoic acid
    • CHEBI:230252
    • Inchi: 1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h3-4,6-7,9-10,12-13H,2,5,8,11,14-15H2,1H3,(H,17,18)/b4-3-,7-6-,10-9+,13-12-
    • InChI Key: IVTCJQZAGWTMBZ-KMDMWTCTSA-N
    • SMILES: CC/C=C\C/C=C\C/C=C/C/C=C\CCC(=O)O

Computed Properties

  • Exact Mass: 248.17772
  • Monoisotopic Mass: 248.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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